N-(5-chloro-2-methoxybenzyl)-N-[3-(1H-imidazol-1-yl)propyl]amine
N-(5-chloro-2-methoxybenzyl)-N-[3-(1H-imidazol-1-yl)propyl]amine
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0720337
InChI:
InChI=1S/C14H18ClN3O/c1-19-14-4-3-13(15)9-12(14)10-16-5-2-7-18-8-6-17-11-18/h3-4,6,8-9,11,16H,2,5,7,10H2,1H3
SMILES:
COC1=C(C=C(C=C1)Cl)CNCCCN2C=CN=C2
Molecular Formula:
C14H18ClN3O
Molecular Weight:
279.76 g/mol
N-(5-chloro-2-methoxybenzyl)-N-[3-(1H-imidazol-1-yl)propyl]amine
CAS No.:
Cat. No.: VC0720337
Molecular Formula: C14H18ClN3O
Molecular Weight: 279.76 g/mol
* For research use only. Not for human or veterinary use.
![N-(5-chloro-2-methoxybenzyl)-N-[3-(1H-imidazol-1-yl)propyl]amine -](/images/no_structure.jpg)
Specification
| Molecular Formula | C14H18ClN3O |
|---|---|
| Molecular Weight | 279.76 g/mol |
| IUPAC Name | N-[(5-chloro-2-methoxyphenyl)methyl]-3-imidazol-1-ylpropan-1-amine |
| Standard InChI | InChI=1S/C14H18ClN3O/c1-19-14-4-3-13(15)9-12(14)10-16-5-2-7-18-8-6-17-11-18/h3-4,6,8-9,11,16H,2,5,7,10H2,1H3 |
| Standard InChI Key | VNFNYGIFQYBDFH-UHFFFAOYSA-N |
| SMILES | COC1=C(C=C(C=C1)Cl)CNCCCN2C=CN=C2 |
| Canonical SMILES | COC1=C(C=C(C=C1)Cl)CNCCCN2C=CN=C2 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator